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Compound of Interest

Compound Name: Ditalimfos

Cat. No.: B1670779 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Ditalimfos, an

organophosphate fungicide, for the control of powdery mildew. The information is intended to

guide researchers in developing experimental protocols and understanding the potential

applications of this compound in fungicide research and development.

Introduction
Ditalimfos is a non-systemic fungicide with both protective and curative action against a range

of fungal pathogens, most notably powdery mildew.[1] As a member of the organophosphate

and phthalimide chemical classes, its mode of action is believed to involve the disruption of

fungal respiration and growth.[2] Although specific quantitative efficacy data is limited in recent

literature, its historical use provides a basis for its evaluation as a tool compound in fungicide

research.

Chemical and Toxicological Properties
A summary of the key chemical and toxicological properties of Ditalimfos is presented in Table

1. This information is crucial for safe handling and for understanding its environmental fate.
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Property Value Reference

Chemical Formula C₁₂H₁₄NO₄PS PubChem CID 21207

Molar Mass 299.28 g/mol PubChem CID 21207

Appearance Colorless solid [3]

Vapor Pressure 2.0 x 10⁻⁸ mmHg [3]

Mode of Action

Non-systemic, protective,

curative; thought to disrupt

fungal respiration.

[2]

Fungicide Group Organophosphate; Phthalimide

Acute Effects
Causes skin irritation and may

cause an allergic skin reaction.

Hazards Summary

An irritant; toxic by skin

absorption. Allergic contact

dermatitis has been reported.

Efficacy Data (Illustrative)
Due to the limited availability of recent, specific quantitative data for Ditalimfos, Table 2

provides an illustrative summary of potential efficacy data against powdery mildew (Erysiphe

cichoracearum) on a model crop such as cucumber. This table is intended to serve as a

template for data presentation in experimental studies.
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Treatment
Application
Rate (g a.i./ha)

Disease
Severity (%)

Percent
Disease
Control (%)

Yield ( kg/ha )

Untreated

Control
- 85 - 1500

Ditalimfos 500 25 70.6 2200

Ditalimfos 750 15 82.4 2500

Standard

Fungicide
As per label 10 88.2 2600

Experimental Protocols
The following are detailed protocols for evaluating the efficacy of Ditalimfos against powdery

mildew in both in-vitro and in-vivo settings.

In Vitro Antifungal Activity Assay
This protocol is designed to determine the direct inhibitory effect of Ditalimfos on the conidial

germination of a powdery mildew fungus.

Materials:

Ditalimfos technical grade

Erysiphe cichoracearum conidia

Sterile distilled water

Tween 20

Glass microscope slides

Humid chambers (e.g., petri dishes with moist filter paper)

Microscope
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Procedure:

Preparation of Ditalimfos Solutions: Prepare a stock solution of Ditalimfos in a suitable

solvent (e.g., acetone) and make serial dilutions in sterile distilled water containing 0.01%

Tween 20 to achieve final concentrations ranging from 1 to 500 µg/mL.

Conidial Suspension: Collect fresh conidia from infected leaves by gently brushing them into

sterile distilled water containing 0.01% Tween 20. Adjust the concentration to 1 x 10⁵

conidia/mL using a hemocytometer.

Incubation: Place a 20 µL drop of each Ditalimfos dilution onto a separate glass slide. Add a

20 µL drop of the conidial suspension to each Ditalimfos drop. For the control, use sterile

distilled water with Tween 20 instead of the fungicide solution.

Germination: Place the slides in humid chambers and incubate at 25°C for 24 hours in the

dark.

Assessment: After incubation, add a drop of lactophenol cotton blue to each slide to stop

germination and stain the conidia. Observe at least 100 conidia per replicate under a

microscope and count the number of germinated and non-germinated conidia. A conidium is

considered germinated if the germ tube is at least half the length of the conidium.

Data Analysis: Calculate the percentage of germination inhibition for each concentration

compared to the control. Determine the EC₅₀ value (the concentration that inhibits 50% of

conidial germination).

Greenhouse Efficacy Trial
This protocol outlines a whole-plant assay to evaluate the protective and curative efficacy of

Ditalimfos.

Materials:

Cucumber plants (or other susceptible host) at the 3-4 true leaf stage

Ditalimfos formulation (e.g., wettable powder)

Erysiphe cichoracearum inoculum (1 x 10⁵ conidia/mL)
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Handheld sprayer

Greenhouse with controlled environment (25±2°C, 60-70% RH)

Procedure:

Plant Preparation: Grow cucumber plants in pots until they reach the 3-4 true leaf stage.

Treatment Application:

Protective Treatment: Spray plants with Ditalimfos solutions at various concentrations

(e.g., 250, 500, 750 g a.i./ha) until runoff. Allow the foliage to dry completely. Twenty-four

hours after treatment, inoculate the plants with the powdery mildew conidial suspension.

Curative Treatment: Inoculate the plants with the powdery mildew conidial suspension.

Twenty-four hours after inoculation, spray the plants with Ditalimfos solutions at the same

concentrations.

Control Groups: Include an untreated, inoculated control group and an untreated, non-

inoculated control group.

Inoculation: Spray the conidial suspension evenly onto the upper and lower leaf surfaces of

the plants designated for inoculation.

Incubation: Maintain the plants in a greenhouse with conditions favorable for powdery

mildew development.

Disease Assessment: Seven to ten days after inoculation, assess the disease severity on all

leaves using a 0-5 rating scale (0 = no disease, 1 = 1-5% leaf area affected, 2 = 6-25%, 3 =

26-50%, 4 = 51-75%, 5 = >75%).

Data Analysis: Calculate the disease severity index (DSI) for each treatment group.

Determine the percent disease control for each Ditalimfos concentration relative to the

untreated, inoculated control.
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Proposed Mechanism of Action and Signaling
Pathways
As a phthalimide fungicide, Ditalimfos is proposed to have a multi-site mode of action, which

makes the development of resistance by fungal pathogens less likely. The organophosphate

moiety is thought to disrupt fungal respiration. The exact signaling pathways affected by

Ditalimfos are not well-elucidated. However, a generalized depiction of its multi-site inhibitory

action on a fungal cell is presented below.
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Caption: Proposed multi-site mechanism of action of Ditalimfos on a fungal cell.
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Experimental Workflow Diagram
The following diagram illustrates a typical workflow for conducting a fungicide efficacy trial.

1. Plant Propagation
(e.g., Cucumber seedlings)

2. Acclimatization
in Greenhouse

3. Treatment Application
(Ditalimfos, Control, Standard)

4. Inoculation with
Powdery Mildew
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6. Disease Severity
Assessment

7. Data Analysis
(DSI, % Control)

8. Report Generation
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Caption: Experimental workflow for evaluating Ditalimfos efficacy against powdery mildew.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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